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Compound of Interest

Compound Name: Aticaprant
CAS No.: 1174130-61-0
Cat. No.: B605669
Get Quote
. J

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of Aticaprant in a laboratory setting. Adherence
to these procedural guidelines is critical for ensuring the safety of all personnel and minimizing

environmental impact.

Aticaprant is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may
cause respiratory irritation.[1] Due to these hazardous properties, stringent safety measures
must be observed during all stages of handling, from receipt to disposal.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against accidental exposure. The following table summarizes the required PPE for various

tasks involving Aticaprant.
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Task Required Personal Protective Equipment

Receiving and Unpacking Powder-free chemotherapy gloves

Handling Intact Oral or Ready-to-use Dosage
Chemotherapy gloves

Forms
Double chemotherapy gloves, gown, face
Compounding (Non-sterile) shield, and N95 respirator (if not in a
containment device)
Two pairs of chemotherapy gloves,
Injectable Administration (IM/SC/1V) chemotherapy-tested gown, and a face shield or

mask combination

_ _ ) Double chemotherapy gloves and a protective
Handling Patient Excreta or Contaminated Iltems
gown

Double chemotherapy gloves, gown, eye and
Spill Cleanup face protection, and a chemical cartridge-type

respirator for large spills

) Two pairs of chemotherapy gloves and a
Waste Disposal ]
protective gown

Operational and Disposal Plans

A substance-specific risk assessment should be conducted before commencing any work with
Aticaprant.

Handling Procedures

» Engineering Controls: All work with Aticaprant powder should be conducted in a designated
area with appropriate exhaust ventilation, such as a chemical fume hood, to avoid the
formation and inhalation of dust and aerosols.[1]

» Personal Hygiene: Do not eat, drink, or smoke in areas where Aticaprant is handled.[1]
Wash hands thoroughly after handling the compound.[1]
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o Decontamination: The immediate laboratory work area should be cleaned with water and
detergent soap upon completion of experimental procedures.[2]

Disposal Plan

All materials that have come into contact with Aticaprant are to be considered hazardous
waste and must be disposed of accordingly.

o Waste Segregation: Aticaprant waste, including contaminated PPE, labware, and cleaning
materials, must be segregated from other laboratory waste streams.

o Containerization: All Aticaprant waste should be placed in clearly labeled, leak-proof, and
puncture-resistant containers. For non-sharp cytotoxic waste, use designated yellow and
purple-colored waste bags. For any sharps waste that has come into contact with
Aticaprant, use a purple-lidded sharps container.[3]

o Disposal Method: The primary method for the disposal of cytotoxic waste is high-temperature
incineration.[3][4] Do not dispose of Aticaprant waste by flushing it down the sink or into the
regular trash.

o Documentation: Follow all institutional and local regulations for the labeling, storage, and
pickup of hazardous chemical waste.

Emergency Procedures
Spills

In the event of a spill, the area should be immediately secured. Only trained personnel wearing
the appropriate PPE, as outlined in the table above, should manage the cleanup.

» Containment: For liquid spills, dike the area with absorbent material to prevent spreading.
e Cleanup:

o For solid spills, gently cover with a damp paper towel to avoid raising dust, then carefully
scoop the material into a designated hazardous waste container.

o For liquid spills, use absorbent pads to soak up the spill.
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o Decontamination: Clean the spill area with a detergent solution followed by a rinse with

water.

» Disposal: All cleanup materials must be disposed of as hazardous cytotoxic waste.

Accidental Exposure

Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1] Remove contaminated

clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1] Seek immediate medical

attention.

Remove the victim to fresh air and keep them at

Inhalation rest in a position comfortable for breathing.[1]
Seek medical attention if you feel unwell.
) Rinse mouth.[1] Do NOT induce vomiting. Seek
Ingestion

immediate medical attention.

Aticaprant Signaling Pathway and Experimental

Workflow

Aticaprant is a k-opioid receptor (KOR) antagonist. The following diagram illustrates a

generalized workflow for handling Aticaprant in a research setting.
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Aticaprant Handling Workflow
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Caption: A flowchart outlining the standard operating procedure for handling Aticaprant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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